bioRxiv (2026).
Genetic code expansion enables plant-directed control of bacterial activity
Publication year2026
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Source platformsbioRxiv
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The passage states that a Smolecule product or standard was used, obtained, or compared in the research workflow.
Original citation text
Open supporting source Surfactin was quantified via high performance liquid chromatography with an Agilent 1100 Infinity model with a Zorbax Eclipse Plus-C18 column with a guard column installed. To isolate surfactin peaks, an isocratic method of acetonitrile with 1% trifluoroacetic acid was used and samples were compared to a commercial standard (Smolecule 24730-31-2). 50 μL of sample was injected and run for 10 minutes, and absorbance was analyzed at 205 nm. Quantification was accomplished by comparing peak areas of three major peaks in the commercial standard.
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Original Publication Abstract
Abstract Programmable control of microbial gene expression by plant hosts could enable a new generation of precision agricultural biotechnology. Here, using O -methyl-L-tyrosine (OMY) as a model compound, we establish non-canonical amino acids (ncAAs) as a tool for plant-based control of associated microbial activity. We use genetic code expansion to engineer OMY-dependent control of protein synthesis in the soil bacterium Bacillus subtilis. Then, we engineer agronomically diverse plants, including Arabidopsis, tomato and poplar, to biosynthesize OMY. We show that plant-derived OMY can stimulate gene expression in both model and wild soil bacteria while also demonstrating that inducible and tissue-specific expression of a single biosynthetic enzyme by the plant enables on-demand control over microbial activity. This work establishes ncAAs as a tool for programming plant-microbe partnerships.
